Cas no 1174020-39-3 (tert-butyl (4R)-4-hydroxyazepane-1-carboxylate)

• Product Name: tert-butyl (4R)-4-hydroxyazepane-1-carboxylate
• CAS No: 1174020-39-3
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD18432592
• CID: 1034834
• PubChem ID: 40481277
• Update Time: 2025-11-02

tert-butyl (4R)-4-hydroxyazepane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 4-hydroxyazepane-1-carboxylate
• tert-butyl (4R)-4-hydroxyazepane-1-carboxylate
• (4R)-1-Boc-4-hydroxy-azepane
• CS-0340671
• 1174020-39-3
• DTXSID90654455
• (R)-t-Butyl 4-hydroxyazepane-1-carboxylate
• D96512
• (4R)-1-Boc-4-hydroxyazepane
• ZWB02039
• 1H-Azepine-1-carboxylic acid, hexahydro-4-hydroxy-, 1,1-dimethylethyl ester, (4R)-
• MFCD18432592
• SCHEMBL15107851
• DB-257781
• C11H21NO3
• BS-42483
• (R)-tert-Butyl4-hydroxyazepane-1-carboxylate

• MDL： MFCD18432592
• Inchi： 1S/C11H21NO3/c1-11(2,3)15-10(14)12-7-4-5-9(13)6-8-12/h9,13H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： CRFSWDBNKHNGGA-SECBINFHSA-N
• SMILES： O[C@H]1CCN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.079±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (11 g/l) (25 º C),

tert-butyl (4R)-4-hydroxyazepane-1-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes Azepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepanes

Additional information on tert-butyl (4R)-4-hydroxyazepane-1-carboxylate

Comprehensive Overview of tert-butyl (4R)-4-hydroxyazepane-1-carboxylate (CAS No. 1174020-39-3)

tert-butyl (4R)-4-hydroxyazepane-1-carboxylate (CAS No. 1174020-39-3) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. This compound, featuring a seven-membered azepane ring with a hydroxyl group at the (4R)-position and a tert-butyl carboxylate protection, is pivotal in the development of bioactive molecules. Its structural uniqueness makes it a sought-after building block for drug discovery, particularly in modulating stereochemistry for enhanced therapeutic efficacy.

The growing demand for chiral auxiliaries and pharmaceutical intermediates has placed compounds like tert-butyl (4R)-4-hydroxyazepane-1-carboxylate at the forefront of modern medicinal chemistry. Researchers frequently explore its applications in asymmetric synthesis, where the hydroxyazepane scaffold serves as a versatile template for constructing complex molecular architectures. Recent trends highlight its relevance in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with the industry's focus on precision medicine.

From a synthetic perspective, the tert-butyl ester group in this compound offers excellent stability under diverse reaction conditions, while the 4R-hydroxyl functionality enables selective derivatization. This dual reactivity is critical for designing prodrugs or optimizing pharmacokinetic properties. Notably, its CAS No. 1174020-39-3 is often queried in patent databases, reflecting its commercial and intellectual property significance.

Environmental and regulatory considerations further underscore the importance of tert-butyl (4R)-4-hydroxyazepane-1-carboxylate. As sustainable chemistry gains traction, researchers prioritize intermediates with minimal ecological impact. This compound’s potential for green synthesis—using catalytic methods or bio-based solvents—resonates with global initiatives like the UN Sustainable Development Goals (SDGs).

In analytical chemistry, advanced techniques such as HPLC and NMR are employed to verify the enantiomeric purity of (4R)-4-hydroxyazepane derivatives. The rise of AI-driven drug design has also amplified interest in this molecule, as machine learning models increasingly rely on high-quality chiral data for virtual screening.

For suppliers and manufacturers, ensuring consistent quality of CAS No. 1174020-39-3 is paramount. Batch-to-batch reproducibility, documented in Certificates of Analysis (CoA), is a key concern for end-users in academia and industry. Storage recommendations typically emphasize protection from moisture and light to preserve the integrity of the tert-butyl carbamate moiety.

Future directions for tert-butyl (4R)-4-hydroxyazepane-1-carboxylate include explorations in bioconjugation and peptide mimetics, areas gaining momentum due to their applications in oncology and neurology. As the scientific community continues to unravel its potential, this compound remains a cornerstone in the toolkit of synthetic chemists and pharmacologists alike.